Cas no 303988-24-1 (4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide)

• Product Name: 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide
• CAS No: 303988-24-1
• CID: 4644728
• Update Time: 2025-06-11

4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-CHLOROPHENYL)SULFANYL]-N-(2-METHYLPHENYL)-3-NITROBENZENECARBOXAMIDE
• Benzamide, 4-[(4-chlorophenyl)thio]-N-(2-methylphenyl)-3-nitro-
• 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide

Additional information on 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide

4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide (CAS No. 303988-24-1): A Comprehensive Overview

4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide (CAS No. 303988-24-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features, which include a chlorophenyl sulfanyl group, a nitrobenzene moiety, and an amide functional group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide is defined by its molecular formula C₁₉H₁₅ClN₂O₃S. The presence of the chlorophenyl sulfanyl group and the nitrobenzene moiety imparts specific electronic and steric properties to the molecule, which are crucial for its biological activity. The amide linkage further enhances its solubility and stability, making it a promising candidate for various pharmaceutical applications.

In recent years, 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide has been studied for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions such as rheumatoid arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, preclinical studies have indicated that it has low toxicity and good safety profiles in animal models, further supporting its potential for clinical development.

In the context of drug discovery and development, 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide represents an important lead compound. Its unique chemical structure and promising biological activities make it a valuable starting point for the design and synthesis of more potent and selective analogs. Ongoing efforts are focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and rational drug design approaches.

The synthesis of 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide involves several well-established organic reactions. One common synthetic route involves the reaction of 3-nitrobenzoyl chloride with 2-methylaniline to form the corresponding amide, followed by the introduction of the chlorophenyl sulfanyl group through a nucleophilic substitution reaction. This synthetic strategy allows for the efficient production of the compound on both laboratory and industrial scales.

In conclusion, 4-(4-Chlorophenyl)sulfanyl-N-(2-methylphenyl)-3-nitrobenzenecarboxamide (CAS No. 303988-24-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer activities, coupled with favorable pharmacokinetic properties, make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into the therapeutic applications of this compound will emerge, paving the way for innovative treatments in various medical fields.